Cas no 4529-04-8 (Lithium,1-propynyl- (6CI,7CI,8CI,9CI))

Lithium,1-propynyl- (6CI,7CI,8CI,9CI) structure
4529-04-8 structure
Product Name:Lithium,1-propynyl- (6CI,7CI,8CI,9CI)
CAS No:4529-04-8
MF:C3H3Li
MW:45.9969208240509
CID:329615
PubChem ID:78287
Update Time:2025-04-19

Lithium,1-propynyl- (6CI,7CI,8CI,9CI) Chemical and Physical Properties

Names and Identifiers

    • Lithium,1-propynyl- (6CI,7CI,8CI,9CI)
    • 1-Lithio-1-propyne
    • 1-lithiopropyne
    • 1-propyn-1-yl-lithium
    • 1-propynyl lithium
    • Einecs 224-862-4
    • lithium methylacetylide
    • Prop-1-ynyllithium
    • propynyl lithium
    • 1-Propynyllithium
    • NS00081158
    • AKOS006228684
    • WRQSAQPASDQAJV-UHFFFAOYSA-N
    • propynyllithiurn
    • Lithium, 1-propynyl-
    • CHEBI:51473
    • lithium;prop-1-yne
    • DTXSID80963361
    • prop-1-yn-1-yllithium
    • 4529-04-8
    • propynyllithium
    • FT-0689290
    • Inchi: 1S/C3H3.Li/c1-3-2;/h1H3;/q-1;+1
    • InChI Key: ATKCLEUSJFRRKA-UHFFFAOYSA-N
    • SMILES: CC#[C-].[Li+]

Computed Properties

  • Exact Mass: 46.03950
  • Monoisotopic Mass: 46.039
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 4
  • Rotatable Bond Count: 0
  • Complexity: 29.8
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0A^2

Experimental Properties

  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • PSA: 0.00000
  • LogP: 0.51650

Lithium,1-propynyl- (6CI,7CI,8CI,9CI) Security Information

  • Hazardous Material transportation number:UN 2445
  • Hazard Level:4.2
  • Safety Term:4.2
  • HazardClass:4.2
  • PackingGroup:I

Lithium,1-propynyl- (6CI,7CI,8CI,9CI) Related Literature

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